Cas no 1181523-86-3 (2-(methylsulfanyl)-N-2-(morpholin-4-yl)propylpyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-2-(morpholin-4-yl)propylpyridine-3-carboxamide
• CAS No: 1181523-86-3
• MF: C₁₄H₂₁N₃O₂S
• MW: 295.400441884995
• CID: 6584832
• PubChem ID: 45878802
• Update Time: 2025-08-05

2-(methylsulfanyl)-N-2-(morpholin-4-yl)propylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-2-(morpholin-4-yl)propylpyridine-3-carboxamide
• 1181523-86-3
• Z364675344
• 2-(methylsulfanyl)-N-[2-(morpholin-4-yl)propyl]pyridine-3-carboxamide
• AKOS034238243
• 2-methylsulfanyl-N-(2-morpholin-4-ylpropyl)pyridine-3-carboxamide
• EN300-26589078

• Inchi： 1S/C14H21N3O2S/c1-11(17-6-8-19-9-7-17)10-16-13(18)12-4-3-5-15-14(12)20-2/h3-5,11H,6-10H2,1-2H3,(H,16,18)
• InChI Key： PGPUJUYWGQVSDH-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCC(C)N1CCOCC1)=O

Computed Properties

• Exact Mass: 295.13544809g/mol
• Monoisotopic Mass: 295.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-(methylsulfanyl)-N-2-(morpholin-4-yl)propylpyridine-3-carboxamide

Comprehensive Overview of 2-(Methylsulfanyl)-N-2-(Morpholin-4-yl)propylpyridine-3-carboxamide (CAS No. 1181523-86-3)

2-(Methylsulfanyl)-N-2-(morpholin-4-yl)propylpyridine-3-carboxamide (CAS No. 1181523-86-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities. The presence of both morpholine and methylsulfanyl moieties in its structure makes it a promising candidate for drug discovery and development.

The compound's molecular formula is C₁₄H₂₁N₃O₂S, with a molecular weight of 295.40 g/mol. Its structure combines a pyridine-3-carboxamide core with a morpholin-4-ylpropyl side chain and a methylsulfanyl substituent. This combination of functional groups contributes to its potential as a bioactive molecule, particularly in the field of medicinal chemistry. Researchers have explored its interactions with various biological targets, including enzymes and receptors, due to its ability to modulate cellular processes.

In recent years, the demand for small molecule inhibitors and modulators has increased, driven by advancements in precision medicine and targeted therapy. 2-(Methylsulfanyl)-N-2-(morpholin-4-yl)propylpyridine-3-carboxamide has been investigated for its potential role in these areas. Its pharmacokinetic properties, such as solubility and membrane permeability, are of particular interest to scientists developing novel therapeutics. The compound's structure-activity relationship (SAR) is also a key focus, as minor modifications can significantly alter its biological effects.

One of the most searched questions related to this compound is: "What are the applications of 2-(methylsulfanyl)-N-2-(morpholin-4-yl)propylpyridine-3-carboxamide in drug discovery?" Current research suggests its potential in addressing inflammatory diseases, neurological disorders, and metabolic conditions. The morpholine ring in its structure is known to enhance drug-like properties, such as bioavailability and metabolic stability, making it a valuable scaffold for lead optimization.

Another trending topic in the scientific community is the use of computational chemistry and AI-driven drug design to study compounds like 2-(methylsulfanyl)-N-2-(morpholin-4-yl)propylpyridine-3-carboxamide. Molecular docking and quantitative structure-activity relationship (QSAR) models have been employed to predict its binding affinity and selectivity for specific targets. These approaches align with the growing interest in rational drug design and virtual screening, which aim to reduce the time and cost associated with traditional drug development.

The synthesis of 2-(methylsulfanyl)-N-2-(morpholin-4-yl)propylpyridine-3-carboxamide typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Researchers have optimized these protocols to improve yield and purity, which are critical for preclinical studies. The compound's spectroscopic data (e.g., NMR, IR, and mass spectrometry) are well-documented, facilitating its identification and characterization in laboratory settings.

Given the increasing focus on sustainable chemistry, efforts have been made to develop green synthesis routes for this compound. Techniques such as microwave-assisted synthesis and catalytic methods have been explored to minimize waste and energy consumption. These advancements resonate with the broader push toward environmentally friendly practices in chemical research.

In summary, 2-(methylsulfanyl)-N-2-(morpholin-4-yl)propylpyridine-3-carboxamide (CAS No. 1181523-86-3) represents a versatile and promising compound in modern scientific research. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing investigation. As the fields of medicinal chemistry and drug discovery continue to evolve, this compound is likely to remain a focal point for innovation and development.